Cas no 78317-88-1 (6-Chloroisochroman)

• Product Name: 6-Chloroisochroman
• CAS No: 78317-88-1
• MF: C₉H₉ClO
• MW: 168.620161771774
• CID: 1032136
• PubChem ID: 10487324
• Update Time: 2025-10-11

6-Chloroisochroman Chemical and Physical Properties

Names and Identifiers

• 6-Chloroisochroman
• 1H-2-BENZOPYRAN, 6-CHLORO-3,4-DIHYDRO-
• 6-Chloro-3,4-dihydro-1H-isochromene
• 1H-2-Benzopyran,6-chloro-3,4-dihydro-
• SCHEMBL10253943
• DTXSID30440657
• 6-chloroisochromane
• NHSYXJINWPHFCF-UHFFFAOYSA-N
• AM81206
• N14606
• 78317-88-1
• MFCD18205666
• SY362849

• Inchi： 1S/C9H9ClO/c10-9-2-1-8-6-11-4-3-7(8)5-9/h1-2,5H,3-4,6H2
• InChI Key： NHSYXJINWPHFCF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2COCCC=2C=1

Computed Properties

• Exact Mass: 168.0341926g/mol
• Monoisotopic Mass: 168.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 6-Chloroisochroman

6-Chloroisochroman: A Comprehensive Overview

6-Chloroisochroman, also known by its CAS registry number CAS No. 78317-88-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the isochroman family, which is a class of bicyclic aromatic compounds with a wide range of applications in drug discovery and material science. The structural uniqueness of 6-Chloroisochroman lies in its chlorinated substitution at the sixth position of the isochromane ring, which imparts distinct chemical and physical properties compared to its non-chlorinated counterparts.

The synthesis of 6-Chloroisochroman typically involves multi-step organic reactions, often utilizing chlorination techniques to introduce the chlorine atom at the desired position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have explored various catalysts, including transition metal catalysts and enzymes, to optimize the chlorination process, ensuring high yields and purity.

In terms of physical properties, 6-Chloroisochroman exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and analyses. The compound's UV-Vis spectrum shows strong absorption bands in the ultraviolet region, indicating its potential application in photonic materials or as a photosensitizer in biomedical imaging.

The biological activity of 6-Chloroisochroman has been extensively studied, particularly in the context of its antioxidant and anti-inflammatory properties. Recent studies have demonstrated that this compound can effectively scavenge free radicals, making it a promising candidate for use in anti-aging skincare products or as a dietary supplement to combat oxidative stress-related diseases. Additionally, research into its anti-inflammatory effects has revealed potential applications in treating chronic inflammatory conditions such as arthritis.

In the pharmaceutical industry, 6-Chloroisochroman has been explored as a scaffold for drug design due to its ability to interact with various biological targets. For instance, derivatives of this compound have shown promise as inhibitors of kinase enzymes, which are implicated in cancer progression. The substitution pattern at the sixth position with chlorine enhances the compound's bioavailability and selectivity when used as a lead molecule in drug discovery programs.

The environmental impact of CAS No. 78317-88-1 has also been a topic of interest among researchers. Studies on its biodegradation rates under different environmental conditions suggest that it can persist in certain ecosystems, raising concerns about its long-term effects on aquatic life. However, ongoing research aims to develop eco-friendly synthesis methods and degradation pathways to mitigate these risks.

In conclusion, 6-Chloroisochroman, or CAS No. 78317-88-1, stands out as a versatile compound with applications spanning from materials science to pharmacology. Its unique chemical properties and biological activities continue to drive innovative research across multiple disciplines. As advancements in synthetic methodologies and biological studies unfold, this compound is poised to play an even more significant role in addressing challenges in medicine and environmental sustainability.